Cas no 1640-39-7 (2,3,3-Trimethylindolenine)
2,3,3-Trimethylindolenine is a heterocyclic organic compound primarily used as a key intermediate in the synthesis of cyanine dyes and other functional dyes. Its indolenine structure, featuring a reactive methylene group, enables efficient condensation reactions, making it valuable for producing photosensitizers and fluorescent markers. The compound's stability and well-defined reactivity profile facilitate precise modifications in dye chemistry. It is particularly useful in applications requiring near-infrared absorption or emission, such as bioimaging and optical materials. High purity grades ensure consistent performance in sensitive synthetic processes. Proper handling under inert conditions is recommended due to its sensitivity to oxidation and light.
2,3,3-Trimethylindolenine structure
Product Name:2,3,3-Trimethylindolenine
CAS No:1640-39-7
MF:C11H13N
MW:159.227622747421
MDL:MFCD00005724
CID:41720
PubChem ID:15427
Update Time:2025-10-30
2,3,3-Trimethylindolenine Chemical and Physical Properties
Names and Identifiers
-
- 2,3,3-Trimethylindolenine
- 2,3,3-Trimethyl-3H-indole
- 3H-Indole, 2,3,3-trimethyl-
- 2,3,3-Trimethylindol
- 2,3,3-Trimethylindolenine (Technical Grade, contain dimer)
- 2,3,3-trimethylindole
- Indolenine
- RARECHEM AH BS 0130
- TRIMETHYLINDOLENINE
- 2,3,3-Trimethylindoline
- 2,3,3-trimethyl-3h-indol
- AKOS BBS-00006367
- LABOTEST-BB LT02056505
- 2,3,3-Trimethyl-indolenin
- FLHJIAFUWHPJRT-UHFFFAOYSA-N
- 2,3,3-trimethyl-3-hydroindole
- NSC65633
- PubChem7445
- 2,3-Trimethylindolenine
- 2,3,3-trimethyl-indole
- 2,3,3-Trimethyindolenine
- 2,3-Trimethyl-3H-indole
- DSSTox_RID_83478
- DSSTox_CID_29363
- 3H-Indole,3,3-
- EINECS 216-685-6
- 3H-Indole,3,3-trimethyl-
- EN300-33323
- BP-24359
- AI3-51456
- 2,3,3-trimethyl-(3H)-indole
- DTXCID8029363
- 2,3,3-Trimethylindolenine, 98%
- 1640-39-7
- NSC 65633
- Tox21_202974
- CS-W016176
- 10.14272/FLHJIAFUWHPJRT-UHFFFAOYSA-N.1
- doi:10.14272/FLHJIAFUWHPJRT-UHFFFAOYSA-N.1
- 2,3,3-trimethyl-3H-benzo[b]azole
- 2,3,3-trimethyl-indolenine
- MFCD00005724
- Z339406798
- DTXSID9049403
- BB 0261376
- T-6650
- 2,3,3-trimethyl-3H-benzo [b]azole
- FT-0609320
- SCHEMBL101153
- F0001-0594
- 2,3,3-trimethyl indolenine
- AKOS000270800
- Q-102563
- T0766
- AS-14403
- AM84561
- NSC-65633
- AC-27778
- CHEMBL2393311
- NCGC00260520-01
- A3642
- NS00025361
- D77785
- CCRIS 6607
- CAS-1640-39-7
- 2,3,3-trimethyl-3H-indole;2,3,3-Trimethylindolenine
- SCHEMBL6153645
- 2,3,3-Trimethyl-3H-indole; 2,3,3-Trimethylindole; 3H-2,3,3-Trimethylindole; NSC 65633;
- DB-043579
- STK803583
- BBL027538
-
- MDL： MFCD00005724
- Inchi： 1S/C11H13N/c1-8-11(2,3)9-6-4-5-7-10(9)12-8/h4-7H,1-3H3
- InChI Key： FLHJIAFUWHPJRT-UHFFFAOYSA-N
- SMILES： N1C2C=CC=CC=2C(C)(C)C=1C
- BRN： 119740
Computed Properties
- Exact Mass: 159.10500
- Monoisotopic Mass: 159.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.3
- Topological Polar Surface Area: 12.4
Experimental Properties
- Color/Form: Orange liquid.
- Density: 0.992 g/mL at 25 °C(lit.)
- Melting Point: 6-8°C
- Boiling Point: 229°C
- Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
- Refractive Index: n20/D 1.549(lit.)
- Solubility: Soluble in chloroform, toluene or dichlorobenzene.
- PSA: 12.36000
- LogP: 2.50580
- Sensitiveness: Sensitive to air
- Solubility: Not determined
2,3,3-Trimethylindolenine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NA 1993 / PGIII
- WGK Germany：1
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S37/39
- FLUKA BRAND F CODES：10
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
- TSCA：Yes
- HazardClass：Comb. liq
- PackingGroup：III
- Storage Condition：Store long-term at 2-8°C
2,3,3-Trimethylindolenine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3,3-Trimethylindolenine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM148150-500g |
2,3,3-Trimethylindolenine |
1640-39-7 | 95% | 500g |
$196 | 2021-08-05 | |
| Fluorochem | 078939-1g |
2,3,3-Trimethylindolenine |
1640-39-7 | 95% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 078939-10g |
2,3,3-Trimethylindolenine |
1640-39-7 | 95% | 10g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 078939-25g |
2,3,3-Trimethylindolenine |
1640-39-7 | 95% | 25g |
￡18.00 | 2022-03-01 | |
| Fluorochem | 078939-100g |
2,3,3-Trimethylindolenine |
1640-39-7 | 95% | 100g |
￡69.00 | 2022-03-01 | |
| Alichem | A199008401-500g |
2,3,3-Trimethylindolenine |
1640-39-7 | 95% | 500g |
$210.00 | 2022-04-02 | |
| TRC | T796270-25g |
2,3,3-Trimethylindolenine (Technical Grade, contain dimer) |
1640-39-7 | 25g |
$ 64.00 | 2023-09-05 | ||
| TRC | T796270-50g |
2,3,3-Trimethylindolenine (Technical Grade, contain dimer) |
1640-39-7 | 50g |
$ 121.00 | 2023-09-05 | ||
| TRC | T796270-500g |
2,3,3-Trimethylindolenine (Technical Grade, contain dimer) |
1640-39-7 | 500g |
$ 696.00 | 2023-09-05 | ||
| Apollo Scientific | OR10172-25g |
2,3,3-Trimethyl Indolenine |
1640-39-7 | 25g |
£15.00 | 2025-02-19 |
2,3,3-Trimethylindolenine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:1640-39-7)2,3,3-Trimethylindolenine
Order Number:sfd15138
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1640-39-7)2,3,3-三甲基-3H-吲哚
Order Number:LE2475155
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:41
Price ($):discuss personally
Email:18501500038@163.com
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
(CAS:1640-39-7)2,3,3-Trimethylindolenine
Order Number:LY0038
Stock Status:in Stock
Quantity:25KG
Purity:98%standard
Pricing Information Last Updated:Wednesday, 30 July 2025 14:20
Price ($):Inquiry
Email:losartan@crotonic-anhydride.com
2,3,3-Trimethylindolenine Related Literature
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Yicheng Wang,Zuhai Lei,Cong Wang,Chong Cao,Jiayi Hu,Ling Du,Limei Han,Cong Li RSC Adv. 2021 11 17871
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2. 650. Diazaindenes and their quaternary salts. Part I. The preparation of 2,3,3-trimethyl-3H-1,7-diazaindene, and its methiodides and derived cyanine dyesG. E. Ficken,J. D. Kendall J. Chem. Soc. 1959 3202
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3. A bisspiropyran fluorescent probe for the selective and rapid detection of cyanide anion in liqueursZiqiang Zhou,Hongzhi Hu,Ling Xia,Gongke Li,Xiaohua Xiao New J. Chem. 2022 46 7992
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Yanxian Zhang,Baiping Ren,Fengyu Yang,Yongqing Cai,Hong Chen,Ting Wang,Zhangqi Feng,Jianxin Tang,Jianxiong Xu,Jie Zheng J. Mater. Chem. C 2018 6 11536
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Anusha Pradhan,Takuya Morimoto,Maryala Saikiran,Gaurav Kapil,Shuzi Hayase,Shyam S. Pandey J. Mater. Chem. A 2017 5 22672
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